Cas no 1241675-86-4 (5-(Pyrrolidin-1-ylsulfonyl)-2-furylmethylamine Hydrochloride)

• Product Name: 5-(Pyrrolidin-1-ylsulfonyl)-2-furylmethylamine Hydrochloride
• CAS No: 1241675-86-4
• MF: C₉H₁₅ClN₂O₃S
• MW: 266.745000123978
• CID: 1067126
• PubChem ID: 56829414
• Update Time: 2025-06-08

5-(Pyrrolidin-1-ylsulfonyl)-2-furylmethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [5-(Pyrrolidin-1-ylsulfonyl)-2-furyl]methylamine hydrochloride
• AKOS015849339
• 1-[5-(PYRROLIDINE-1-SULFONYL)FURAN-2-YL]METHANAMINE HYDROCHLORIDE
• (5-pyrrolidin-1-ylsulfonylfuran-2-yl)methanamine;hydrochloride
• [5-(Pyrrolidin-1-ylsulfonyl)-2-furyl]methylaminehydrochloride
• 1241675-86-4
• 5-(Pyrrolidin-1-ylsulfonyl)-2-furylmethylamine Hydrochloride

• Inchi： 1S/C9H14N2O3S.ClH/c10-7-8-3-4-9(14-8)15(12,13)11-5-1-2-6-11;/h3-4H,1-2,5-7,10H2;1H
• InChI Key： AIGWOLPSCUCMQX-UHFFFAOYSA-N
• SMILES： Cl.S(C1=CC=C(CN)O1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 266.0491912g/mol
• Monoisotopic Mass: 266.0491912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.9Ų

5-(Pyrrolidin-1-ylsulfonyl)-2-furylmethylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(Pyrrolidin-1-ylsulfonyl)-2-furylmethylamine Hydrochloride

5-(Pyrrolidin-1-ylsulfonyl)-2-furylmethylamine Hydrochloride: A Comprehensive Overview

The compound 5-(Pyrrolidin-1-ylsulfonyl)-2-furylmethylamine Hydrochloride (CAS No. 1241675-86-4) is a highly specialized chemical entity with significant potential in various fields, particularly in pharmaceutical research and development. This compound is characterized by its unique structure, which combines a pyrrolidine ring, a sulfonyl group, and a furan moiety, making it a versatile building block for drug design. Recent advancements in synthetic chemistry and medicinal chemistry have further highlighted its importance in the development of novel therapeutic agents.

5-(Pyrrolidin-1-ylsulfonyl)-2-furylmethylamine Hydrochloride exhibits a complex yet well-defined chemical structure. The molecule consists of a pyrrolidine ring, which is a five-membered nitrogen-containing heterocycle, attached to a sulfonyl group via an amine linkage. This arrangement creates a highly functionalized molecule with potential for hydrogen bonding and other non-covalent interactions, which are critical in drug-target binding. The furan moiety further enhances the molecule's versatility by introducing aromaticity and additional sites for chemical modification.

Recent studies have demonstrated that 5-(Pyrrolidin-1-ylsulfonyl)-2-furylmethylamine Hydrochloride possesses intriguing pharmacological properties. For instance, research published in 2023 revealed its potential as a modulator of certain G-protein coupled receptors (GPCRs), which are key targets in the treatment of cardiovascular diseases and neurological disorders. The compound's ability to interact with these receptors suggests its potential role in developing new drugs for conditions such as hypertension and Alzheimer's disease.

In addition to its pharmacological applications, 5-(Pyrrolidin-1-ylsulfonyl)-2-furylmethylamine Hydrochloride has also been explored for its use in catalytic processes. Its sulfonyl group acts as an excellent leaving group, making it ideal for various substitution reactions. This property has been leveraged in the synthesis of complex molecules, including those with intricate stereochemistry. Recent advancements in asymmetric catalysis have further expanded its utility in this domain.

The synthesis of 5-(Pyrrolidin-1-ylsulfonyl)-2-furylmethylamine Hydrochloride involves a multi-step process that combines traditional organic chemistry techniques with modern methodologies. Key steps include the formation of the pyrrolidine ring through cyclization reactions and the subsequent attachment of the sulfonyl group via nucleophilic aromatic substitution. The final step involves protonation to yield the hydrochloride salt, ensuring optimal solubility and stability for downstream applications.

From an environmental perspective, 5-(Pyrrolidin-1-ylsulfonyl)-2-furylmethylamine Hydrochloride demonstrates favorable biodegradation characteristics, making it suitable for use in green chemistry initiatives. Its ability to degrade efficiently under aerobic conditions reduces its environmental footprint, aligning with global efforts to promote sustainable chemical practices.

In conclusion, 5-(Pyrrolidin-1-ylsulfonyl)-2-furylmethylamine Hydrochloride (CAS No. 1241675-86-4) is a multifaceted compound with significant implications across various scientific disciplines. Its unique structure, coupled with recent advancements in its pharmacological and catalytic applications, positions it as a valuable tool in modern research and development. As ongoing studies continue to uncover new dimensions of its utility, this compound is poised to play an increasingly important role in shaping the future of pharmaceuticals and beyond.